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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals mitigate motion

artifacts in Diffusion Tensor Imaging (DTI) data.

Frequently Asked Questions (FAQs)
Q1: What are motion artifacts in DTI and how do they affect my data?

Motion artifacts in DTI are caused by subject movement during the scan. This is a significant

issue because DTI is highly sensitive to motion, which can lead to misalignments between

diffusion-weighted volumes.[1] Even small movements can cause signal dropouts in the

images.[2] These artifacts can introduce bias and reduce the precision of DTI-derived metrics,

such as Fractional Anisotropy (FA) and Mean Diffusivity (MD), potentially leading to erroneous

conclusions about white matter microstructure.[3][4]

Q2: What are the main strategies to reduce motion artifacts?

There are two primary approaches to combat motion artifacts:
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Prospective Correction: This involves tracking the subject's head motion in real-time during

the scan and actively updating the imaging parameters to compensate for the movement.[1]

This can be achieved using navigator echoes or optical tracking systems.[5][6]

Retrospective Correction: This is a post-processing approach where computational

algorithms are used to align the acquired diffusion volumes and correct for motion-induced

distortions after the data has been collected.[1]

Combining both prospective and retrospective methods is often beneficial for achieving the

highest quality data, especially in populations prone to movement like children.[1][7]

Q3: When should I use prospective versus retrospective motion correction?

The choice depends on the available scanner hardware and software, the subject population,

and the degree of expected motion.

Prospective correction is ideal for studies involving subjects who are likely to move, such as

pediatric or clinical populations, as it corrects for motion in real-time.[1][2]

Retrospective correction is a crucial post-processing step for nearly all DTI studies to correct

for residual motion and eddy current distortions.[8]

A decision-making workflow for choosing a strategy is outlined in the diagram below.

Q4: Can motion artifacts be completely eliminated?

While these strategies can significantly reduce motion artifacts, complete elimination can be

challenging, especially in cases of severe and continuous motion.[8] However, modern

techniques, particularly the combination of prospective and retrospective correction, can

produce high-quality data even in the presence of motion.[1]

Q5: What is the impact of motion on Fractional Anisotropy (FA) values?

Motion artifacts can significantly bias FA values. Studies have shown that retrospective motion

correction can lead to a reduction in mean FA values compared to data acquired with

prospective motion correction.[2] This is because retrospective techniques can be susceptible

to distortions from partial voluming effects.[2]
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Troubleshooting Guides
Problem: I see signal dropouts or "stripes" in my diffusion-weighted images.

Cause: This is a classic sign of abrupt subject motion during the acquisition of a specific

diffusion gradient volume.[2]

Solution:

Retrospective Correction: Apply a robust retrospective motion correction pipeline. Tools

like FSL's eddy can identify and replace slices corrupted by signal dropout.

Volume Rejection: For severely corrupted volumes, it may be necessary to exclude them

from the tensor fitting. Some software packages can do this automatically based on quality

control metrics. A correlation coefficient threshold of 0.83 has been used to reject

corrupted volumes.[8]

Prospective Correction: If available, use a prospective motion correction technique for

future acquisitions to minimize the occurrence of these artifacts.

Problem: My FA maps appear blurry and lack clear anatomical detail.

Cause: This can be due to continuous, smaller movements throughout the scan, leading to a

general blurring and misalignment of volumes.

Solution:

Improve Head Immobilization: Use foam padding, bite bars, or other fixation devices to

minimize head movement.

Subject Comfort: Ensure the subject is comfortable before the scan begins to reduce

fidgeting. This includes making sure they have used the restroom.[9]

Combined Correction: Apply both prospective and retrospective motion correction for the

best results. The combination can improve the diffusion tensor ellipsoid fits and reduce

variance in FA.[1]

Problem: My tractography results show spurious or anatomically implausible fibers.
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Cause: Misalignment of diffusion volumes due to motion can lead to incorrect estimation of

the principal diffusion direction in voxels, resulting in erroneous fiber tracking. Retrospective

correction has been observed to sometimes produce spurious tractographic changes.[2]

Solution:

High-Quality Corrected Data: Ensure the highest quality motion correction has been

applied. Data that has been both prospectively navigated and retrospectively processed

often yields the best results for tractography.[1]

Visual Quality Control: Carefully inspect the motion-corrected data and the resulting tensor

maps before running tractography.

Appropriate Tracking Thresholds: Use appropriate FA and curvature thresholds for fiber

tracking to avoid tracking through regions with high uncertainty.[10]

Quantitative Data on Motion Correction Techniques
The following table summarizes findings from studies comparing different motion correction

strategies.
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Correction Strategy Key Findings
Quantitative Impact
on DTI Metrics

Reference

Prospective

(Navigator-based)

Superior to

retrospective

correction, especially

when through-plane

motion is present.

Produces smaller

changes to DTI

parameters compared

to retrospective

methods.

In pediatric subjects,

retrospective

correction led to

significantly (P < 0.05)

reduced mean FA

values in several

white and gray matter

regions compared to

the navigated

sequence.

[1][2]

Retrospective (e.g.,

FSL, TORTOISE)

Can significantly

improve data quality

but may introduce

bias in DTI

parameters.

Susceptible to

distortion from partial

voluming.

Can lead to reduced

FA means and altered

distributions

compared to

prospectively

corrected data.

[2]

Combined

Prospective +

Retrospective

The inclusion of

retrospective

processing can further

improve ellipsoid fits

and both the

sensitivity and

specificity of group

tractographic results,

even for navigated

data.

Matches with

anatomical white

matter maps are

highest throughout the

brain for data that has

been both navigated

and processed using

a robust retrospective

pipeline (e.g.,

TORTOISE).

[1]

Retrospective

(Volume Rejection)

Effective for data with

excessive motion

where entire volumes

are corrupted.

A volume rejection

threshold based on a

linear correlation

coefficient of 0.83 was

found to be sufficient

[8]
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to remove corrupted

data.

Experimental Protocols
Protocol 1: Prospective Motion Correction using
Volumetric Navigators (vNavs)
This protocol is based on a method that acquires a low-resolution 3D EPI navigator to track

head motion.

Pulse Sequence: A twice-refocused 2D diffusion pulse sequence is modified to acquire a 3D-

EPI navigator following each diffusion volume.[1]

Navigator Acquisition:

The navigator is a 3D, multi-shot EPI volume that is not diffusion-weighted.[1]

Typical navigator parameters: TR=14 ms, TE=6.6 ms, voxel size = 8x8x8 mm³, flip angle =

2°, total scan time ~406 ms.[1]

Real-time Motion Estimation: The acquired navigator volume is registered to a reference

navigator (usually the first one acquired). This provides real-time estimates of translation and

rotation.

Gradient Updating: The motion parameters are used to update the scanner's gradient

coordinate system before the acquisition of the next diffusion volume. This reorients the

imaging gradients to match the new head position.[1]

Reacquisition (Optional): For large motions exceeding a preset threshold, the motion-

corrupted volume can be reacquired to improve data quality.[11]

Protocol 2: Retrospective Motion and Eddy Current
Correction using FSL
This protocol outlines the key steps for using FSL's topup and eddy tools for retrospective

correction.
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Data Acquisition: Acquire two sets of diffusion images with opposite phase-encoding

directions (e.g., Anterior-Posterior and Posterior-Anterior). This is necessary for susceptibility

distortion correction.

Distortion Correction (topup):

Merge the two opposite phase-encoded scans into a single file.

Create an acquisition parameters file (acqparams.txt) that specifies the phase-encoding

direction and total readout time for each volume.

Run topup to estimate the susceptibility-induced off-resonance field.[12]

Brain Extraction: Create a brain mask from the non-diffusion-weighted (b=0) image using

bet.[13]

Eddy Current and Motion Correction (eddy):

Run the eddy tool, providing the raw diffusion data, brain mask, b-vectors, b-values, index

file, and the output from topup.[12][14]

eddy simultaneously models and corrects for eddy current distortions and subject motion

by registering each diffusion volume to a prediction of what it should look like without

distortion.[14]

Optionally, use the --repol flag to enable outlier detection and replacement, which is

effective for correcting signal dropouts caused by motion.[14]

Visualizations
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Prospective Correction

Retrospective Correction

Acquire Diffusion Volume

Acquire Navigator
Raw DTI Data

Estimate Motion
Update Gradients

Reacquire Volume?
Yes

No

Susceptibility Correction (topup) Motion & Eddy Correction (eddy) Quality Control Corrected DTI Data
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Start: Planning DTI Experiment

Is significant subject motion expected? 
 (e.g., pediatric, clinical population)

Is prospective correction available?

Yes

Optimize for minimal motion: 
 - Head immobilization 

 - Subject comfort

No

Implement Prospective Correction 
 (e.g., Navigators, Optical Tracking)

Yes No

Combine Prospective data with 
 Retrospective Correction

Always perform Retrospective Correction 
 (e.g., FSL eddy, TORTOISE)

High-Quality, Motion-Corrected Data
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FSL Processing Pipeline

Input: 
 Raw DTI data (AP/PA) 

 b-vectors, b-values

1. topup: Estimate susceptibility field 2. bet: Create brain mask

3. eddy: Correct motion, eddy currents, 
 and susceptibility distortions

Output: 
 Corrected 4D DTI data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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